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Compound of Interest

Compound Name: ISOX DUAL

Cat. No.: B1191959

Get Quote

Attention Researchers: This guide specifically covers ISOX DUAL, the potent dual BET

bromodomain inhibitor (Chemical Probe).

⚠️ SAFETY ALERT – CLARIFICATION OF TERMS:

If you possess the Chemical Reagent (Powder/Solution): Proceed with this guide. This

compound is a bioactive epigenetic modulator (CBP/p300 and BRD4 inhibitor).[1][2]

If you possess "Isoflurane" Anesthetic Canisters: You are likely looking for waste anesthetic

gas (WAG) scavenger disposal. Stop here. Do not use these protocols for charcoal

canisters.

Compound Snapshot: ISOX DUAL
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Parameter Specification

CAS Number 1962928-22-8

Chemical Name

3-[4-[2-[5-(3,5-Dimethyl-4-isoxazolyl)-1H-

benzimidazol-2-yl]ethyl]phenoxy]-N,N-dimethyl-

1-propanamine

Molecular Formula C₃₁H₄₁N₅O₃

Solubility
Soluble in DMSO (up to 50 mM); Ethanol (low

solubility)

Hazard Class
WGK 3 (Severe hazard to waters); Combustible

Solid

Primary Action
Dual inhibitor of CBP/p300 and BRD4

bromodomains

Disposal Stream
High-Potency Organic Waste (Non-

Halogenated)

Scientific Context: The "Why" Behind the Protocol
To ensure safety compliance, one must understand the biological activity of the waste being

handled. ISOX DUAL is not merely a toxic chemical; it is a gene transcription modulator.

Mechanism of Action: ISOX DUAL functions by competitively binding to the bromodomains of

CBP/p300 and BRD4. These proteins are "readers" of acetylated lysine residues on histones,

playing a critical role in chromatin remodeling and transcriptional activation.

Environmental Impact Logic: Because ISOX DUAL downregulates critical inflammatory

cytokines (IL-6, IL-1β) and affects cellular differentiation [1], its release into municipal water

systems poses a significant ecotoxicological risk (WGK 3 classification). It must never be

discarded down the sink, as standard water treatment may not degrade the isoxazole-

benzimidazole scaffold effectively.
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Figure 1: Mechanism of Action for ISOX DUAL. The compound's potency in altering gene

expression necessitates strict containment to prevent bio-accumulation in water systems.

Detailed Disposal Procedures
The following protocols are designed as self-validating systems. If a step cannot be completed

(e.g., no appropriate waste container), the process must halt immediately.

Scenario A: Liquid Waste (Stock Solutions in DMSO)
Most common scenario: Researchers have 10mM or 50mM stock solutions.

Segregation: Do not mix with aqueous waste.[3] ISOX DUAL is typically dissolved in DMSO.

[4]

Stream Selection: Use the Non-Halogenated Organic Solvent waste stream.

Note: Although the molecule contains Nitrogen and Oxygen, it lacks Halogens (Cl, F, Br, I).

Therefore, it does not require the expensive "Halogenated" disposal route unless mixed

with Chloroform or DCM.

Container: High-density polyethylene (HDPE) or Glass carboy.

Labeling:

Content: "DMSO, ISOX DUAL (Trace)."

Hazard Check: "Irritant," "Toxic," "Environmental Hazard."
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Rinsing: When the stock vial is empty, triple-rinse with a small volume of DMSO or Ethanol.

Add the rinsate to the waste container, not the sink.

Scenario B: Solid Waste (Powder & Contaminated
Consumables)
Scenario: Expired powder or pipette tips used during serial dilution.

Primary Containment:

Powder: If disposing of bulk powder (>10 mg), dissolve in a minimal amount of DMSO and

treat as Liquid Waste (Scenario A) to ensure complete incineration.

Consumables: Pipette tips, weigh boats, and gloves must be placed in a Yellow

Biohazard/Chemical Solids bag or a rigid container destined for High-Temperature

Incineration.

Sharps: If needles were used for injection (animal studies), they must go into a Red Sharps

container labeled for Chemical Contamination.

Scenario C: Cell Culture Media (Aqueous Dilution)
Scenario: Media containing μM concentrations of ISOX DUAL.

Deactivation (Not Recommended): Chemical deactivation (bleach) is generally ineffective for

this stable scaffold.

Collection: Collect all treated media in a separate liquid waste container labeled "Aqueous

Waste with Trace Biologics/Toxins."

Disposal: Hand over to EHS for incineration. Strictly prohibited from drain disposal.

Spill Response Protocol (ISOX DUAL Specific)
Pre-requisite: Nitrile gloves (double gloved recommended), lab coat, safety glasses.

For Powder Spills:
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Isolate: Mark the area. Turn off fans if the powder is fine/aerosolizing.

Wet Wipe Method: Do not dry sweep (risk of inhalation). Dampen a paper towel with DMSO

or Ethanol (ISOX DUAL is poorly soluble in water).

Capture: Gently wipe the powder from the outside in.

Disposal: Place the contaminated towels into a sealed Ziploc bag, then into the Solid

Chemical Waste bin.

For Solution Spills (DMSO):

Absorb: Use vermiculite or standard organic spill pads.

Clean: Wipe the surface with 70% Ethanol followed by a detergent wash to remove the oily

DMSO residue.

Operational Decision Tree
Use this logic flow to determine the correct disposal path for your specific situation.
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Figure 2: Decision Matrix for ISOX DUAL Disposal. Note the redirection of bulk powder to liquid

waste streams to ensure proper incineration.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1191959/docs?utm_src=pdf-body-img#executive-summary-critical-disambiguation
https://www.benchchem.com/product/b1191959/docs?utm_src=pdf-body#executive-summary-critical-disambiguation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
PubChem.Compound Summary for ISOX DUAL (CID 122195568). National Library of

Medicine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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